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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177

Despite its classification as a chemical intermediate, a comprehensive review of scientific
literature and patent databases reveals that N-Methyldibutylamine is not a commonly utilized
building block in the synthesis of active pharmaceutical ingredients (APIs). While general
chemical suppliers may list "pharmaceuticals” as a potential application area, specific examples
of its incorporation into drug molecules are not readily available in published research or
patents. This suggests that its role in the pharmaceutical industry is likely minimal or confined
to niche, undisclosed applications.

N-Methyldibutylamine, a tertiary amine with the chemical formula C9H21N, is a versatile
organic compound.[1][2] In chemical manufacturing, it can serve as an intermediate in the
production of various organic compounds.[1][3] HowevVer, its practical application in the
synthesis of pharmaceuticals appears to be limited, with more significant roles noted in
agrochemical and materials chemistry.[1]

General Synthesis and Properties

While specific protocols for the use of N-Methyldibutylamine in pharmaceutical synthesis are
not documented, general organic synthesis procedures for related amines provide a framework
for its potential reactions. The synthesis of unsymmetrical secondary and tertiary amines often
involves methods such as the reaction of alkyl halides with amines or the reductive amination
of carbonyl compounds.

A related compound, N-methylbutylamine, can be synthesized by reacting n-butylamine with
benzaldehyde, followed by methylation with dimethyl sulfate and subsequent hydrolysis. This
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procedure, while not directly for N-Methyldibutylamine, illustrates a common strategy for N-
alkylation of amines.

For illustrative purposes, a general workflow for amine synthesis is presented below.

General Amine Synthesis Workflow

Starting Materials
(e.g., Primary/Secondary Amine, Alkyl Halide/Carbonyl)

Reagents, Solvent, Temperature

Reaction
(e.g., Alkylation, Reductive Amination)

Reaction Mixture

Aqueous Work-up
(Quenching, Extraction)

Purification
(Distillation, Chromatography)

‘ Final Amine Product \
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Figure 1. A generalized workflow for the synthesis of amines.
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Potential, Yet Undocumented, Roles in
Pharmaceutical Chemistry

Theoretically, the N-methyldibutylamino moiety could be incorporated into a drug molecule to
modulate its physicochemical properties, such as lipophilicity and basicity. These properties are
critical for a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The
tertiary amine structure of N-Methyldibutylamine could also serve as a key pharmacophoric
element, interacting with biological targets.

However, the absence of concrete examples in the scientific and patent literature suggests that
other, more readily available or structurally advantageous amines are preferred by medicinal
chemists. It is also possible that N-Methyldibutylamine is used in early-stage drug discovery
as part of a compound library for screening, but these compounds may not have progressed to
clinical development or publication.

Physicochemical and Safety Data

For researchers considering N-Methyldibutylamine for any synthetic application, a summary
of its key properties and safety information is provided in the tables below.

Property Value Reference
CAS Number 3405-45-6 [2][4]
Molecular Formula C9H21N [2][4]
Molecular Weight 143.27 g/mol [2]
Appearance Liquid

Boiling Point 169-171 °C

Density 0.758 g/mL at 25 °C
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Hazard Statement Description Reference
H226 Flammable liquid and vapor [2]
H302 Harmful if swallowed [2]
H311 Toxic in contact with skin [2]
H314 Causes severe skin burns and 2]
eye damage
H332 Harmful if inhaled [2]
Conclusion

In summary, while N-Methyldibutylamine is a known chemical compound with potential
applications as an intermediate, there is no substantial evidence to support its widespread or
significant use in pharmaceutical synthesis. Researchers and drug development professionals
seeking amine-containing building blocks for their synthetic campaigns will find a wealth of
information on other, more commonly employed amines in the scientific literature. The
information presented here serves to highlight the current lack of documented applications for
N-Methyldibutylamine in the pharmaceutical field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147177#n-methyldibutylamine-as-an-intermediate-in-
pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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